Cas no 56943-00-1 ((1S,2S)-2-Methyl-1-(1H-tetrazol-5-yl)butan-1-amine)

• Product Name: (1S,2S)-2-Methyl-1-(1H-tetrazol-5-yl)butan-1-amine
• CAS No: 56943-00-1
• MF: C₆H₁₃N₅
• MW: 155.200919866562
• CID: 1600709
• PubChem ID: 191430
• Update Time: 2025-04-21

(1S,2S)-2-Methyl-1-(1H-tetrazol-5-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-2-methyl-1-(2H-tetrazol-5-yl)butan-1-amine
• 1H-Tetrazole-5-methanamine, alpha-(1-methylpropyl)-, (S-(R*,R*))-
• (1S,2S)-2-Methyl-1-(1H-tetrazol-5-yl)butan-1-amine
• DTXSID10205483
• 56943-00-1
• Isoleucine tetrazole

• Inchi： 1S/C6H13N5/c1-3-4(2)5(7)6-8-10-11-9-6/h4-5H,3,7H2,1-2H3,(H,8,9,10,11)/t4-,5-/m0/s1
• InChI Key： MBPGSKUSSWDBFL-WHFBIAKZSA-N
• SMILES： N[C@H](C1N=NNN=1)[C@@H](C)CC

Computed Properties

• Exact Mass: 155.11729
• Monoisotopic Mass: 155.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 80.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 469.2±30.0 °C at 760 mmHg
• Flash Point: 207.1±24.6 °C
• Refractive Index: 1.535
• PSA: 80.48
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

(1S,2S)-2-Methyl-1-(1H-tetrazol-5-yl)butan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)